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Compound of Interest

Compound Name: Methyl cis-11-octadecenoate

Cat. No.: B155034 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling and disposal of Methyl cis-11-octadecenoate (CAS: 1937-63-9), a common

laboratory reagent. Adherence to these procedures is critical to mitigate risks and ensure

operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl cis-11-octadecenoate is classified as a substance that causes skin irritation and

serious eye irritation.[1] Therefore, the use of appropriate Personal Protective Equipment (PPE)

is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment
Specifications & Best
Practices

Hand Protection Chemical-resistant gloves

The glove material must be

impermeable and resistant to

the product. Always inspect

gloves before use and utilize a

proper removal technique to

avoid skin contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.

Eye & Face Protection

Safety glasses with side

shields or chemical safety

goggles

Use equipment that complies

with OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2] A face

shield may be necessary if

there is a splash potential.

Skin & Body Protection
Lab coat or appropriate

protective clothing

Wear to prevent skin exposure.

[2][3] Contaminated clothing

should be removed and

washed before reuse.[1]

Respiratory Protection Not generally required

Use only if aerosol formation is

likely. Ensure adequate

ventilation to keep airborne

concentrations low.[3]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the chemical

and the safety of laboratory personnel.

Handling:
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Ventilation: Use in a well-ventilated area to minimize inhalation of vapors.[3][4]

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday.[1] Avoid contact with skin, eyes, and clothing.[3]

Spills: In case of a spill, absorb the liquid with an inert material such as sand, diatomite, or

universal binders and place it in a suitable container for disposal.[1][5]

Storage:

Conditions: Store in a cool, dry, and well-ventilated area away from incompatible substances

like strong oxidizing agents.[2][3]

Containers: Keep containers tightly closed when not in use.[2][3]

Disposal Plan: Waste Management
Proper disposal of Methyl cis-11-octadecenoate and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

General Guidelines:

Waste materials must be disposed of in accordance with national and local regulations.

Do not mix with other waste; leave chemicals in their original containers.

Handle uncleaned containers as you would the product itself.

Specific Procedures:

Contaminated Materials: Absorbent materials used for spills, contaminated gloves, and other

disposable PPE should be collected in a labeled, sealed container for chemical waste.

Unused Product: Unwanted or expired Methyl cis-11-octadecenoate should be disposed of

as hazardous waste through a licensed contractor. Do not allow it to enter sewer systems or

surface and ground water.[1]
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Procedural Workflow for Handling Methyl cis-11-
octadecenoate
The following diagram outlines the step-by-step process for safely handling and disposing of

Methyl cis-11-octadecenoate in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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